Cas no 83800-85-5 (4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]-)

4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]- structure
83800-85-5 structure
Product name:4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]-
CAS No:83800-85-5
MF:C15H9N2O2F3
MW:306.23936
CID:668426
PubChem ID:136245468

4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]-
    • 2-[3-(trifluoromethoxy)phenyl]-1H-quinazolin-4-one
    • SCHEMBL11290144
    • DTXSID10742388
    • 2-(3-(Trifluoromethoxy)phenyl)quinazolin-4(1H)-one
    • 2-[3-(trifluoromethoxy)phenyl]-1,4-dihydroquinazolin-4-one
    • 2-[3-(Trifluoromethoxy)phenyl]quinazolin-4(1H)-one
    • 83800-85-5
    • Inchi: InChI=1S/C15H9F3N2O2/c16-15(17,18)22-10-5-3-4-9(8-10)13-19-12-7-2-1-6-11(12)14(21)20-13/h1-8H,(H,19,20,21)
    • InChI Key: GSQAQIYAEZQJSD-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)C3=CC(=CC=C3)OC(F)(F)F

Computed Properties

  • Exact Mass: 306.06161202g/mol
  • Monoisotopic Mass: 306.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 50.7Ų

Recommend Articles

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd